Cas no 133546-50-6 (5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5thiadiazole))
5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5thiadiazole) Chemical and Physical Properties
Names and Identifiers
-
- 5,10-Dibromonaphtho[1,2-c:5,6-c']bis[1,2,5]thiadiazole
- 5,10-Dibromonaphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole)
- 4,9-dibromonaphtho[1,2-c:5,6-c]bis(1,2,5-thiadiazole)
- i>:5,6-<i>c'<
- Br2-NTz
- D5288
- 5,10-Dibromo-naphtho[1,2-c:5,6-c']bis[1,2,5]thiadiazole
- 5,10-dibromo-[2,1,3]benzothiadiazolo[7,6-g][2,1,3]benzothiadiazole
- SCHEMBL12170101
- 5,10-DibroMonaphtho[1,2-c
- 7,15-dibromo-4,12-dithia-3,5,11,13-tetraazatetracyclo[7.7.0.0(2),?.0(1)?,(1)?]hexadeca-1(9),2,5,7,10,13,15-heptaene
- MFCD31618129
- 5,6-c']bis[1,2,5]thiadiazole
- DB-253295
- D90381
- 133546-50-6
- 5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5thiadiazole)
-
- MDL: MFCD31618129
- Inchi: 1S/C10H2Br2N4S2/c11-5-1-3-4(8-9(5)15-18-14-8)2-6(12)10-7(3)13-17-16-10/h1-2H
- InChI Key: BHPAAVZSQLQZAM-UHFFFAOYSA-N
- SMILES: BrC1C2C(C3C=C(C4C(C=3C=1)=NSN=4)Br)=NSN=2
Computed Properties
- Exact Mass: 401.80671g/mol
- Monoisotopic Mass: 399.80876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108
- XLogP3: 4.3
5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5thiadiazole) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D426533-1mg |
5,10-Dibromonaphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole) |
133546-50-6 | 1mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D426533-2mg |
5,10-Dibromonaphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole) |
133546-50-6 | 2mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D426533-10mg |
5,10-Dibromonaphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole) |
133546-50-6 | 10mg |
$ 135.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5288-100mg |
5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5thiadiazole) |
133546-50-6 | 96.0%(LC) | 100mg |
¥3610.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NP163-50mg |
5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5thiadiazole) |
133546-50-6 | 96.0%(LC) | 50mg |
¥3144.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D869168-10mg |
5,10-Dibromonaphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole) |
133546-50-6 | 96% | 10mg |
¥499.50 | 2022-01-14 | |
| abcr | AB475934-100 mg |
5,10-Dibromo-naphtho[1,2-c:5,6-c']bis[1,2,5]thiadiazole; . |
133546-50-6 | 100MG |
€591.90 | 2023-07-18 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D5288-100MG |
5,10-Dibromonaphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole) |
133546-50-6 | >96.0%(HPLC) | 100mg |
¥3415.00 | 2024-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1269235-10mg |
5,10-Dibromonaphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole) |
133546-50-6 | 98% | 10mg |
¥832.00 | 2024-08-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5288-100mg |
5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5thiadiazole) |
133546-50-6 | 96.0%(LC) | 100mg |
¥3610.0 | 2023-09-01 |
5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5thiadiazole) Suppliers
5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5thiadiazole) Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5thiadiazole)
Recent Advances in the Study of 5,10-Dibromonaphtho[1,2-c:5,6-c']bis(1,2,5-thiadiazole) (CAS: 133546-50-6)
The compound 5,10-Dibromonaphtho[1,2-c:5,6-c']bis(1,2,5-thiadiazole) (CAS: 133546-50-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique naphtho-bis(thiadiazole) core structure, exhibits promising electronic and photophysical properties, making it a candidate for applications in organic electronics, optoelectronics, and medicinal chemistry. Recent studies have explored its synthesis, functionalization, and potential biological activities, shedding light on its multifaceted utility.
One of the key advancements in the synthesis of 5,10-Dibromonaphtho[1,2-c:5,6-c']bis(1,2,5-thiadiazole) involves the optimization of bromination reactions to improve yield and purity. Researchers have developed novel catalytic systems that facilitate the selective bromination of the naphthalene core, minimizing side reactions and enhancing the scalability of the process. These improvements are critical for the compound's application in large-scale pharmaceutical production and materials science.
In the realm of medicinal chemistry, preliminary studies have investigated the compound's potential as a scaffold for drug development. Its rigid, planar structure and electron-deficient nature make it an interesting candidate for targeting specific biological pathways. For instance, recent in vitro studies have demonstrated its ability to interact with DNA and inhibit the activity of certain enzymes involved in cancer cell proliferation. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and toxicological profiles.
Another area of interest is the application of 5,10-Dibromonaphtho[1,2-c:5,6-c']bis(1,2,5-thiadiazole) in organic electronics. Its high electron affinity and stability under ambient conditions make it suitable for use in organic field-effect transistors (OFETs) and photovoltaic devices. Recent research has focused on modifying its structure to enhance charge transport properties and solubility in common organic solvents, which are crucial for device fabrication. These modifications have led to improved performance in prototype devices, highlighting its potential for next-generation electronic materials.
Despite these promising developments, challenges remain in the practical application of 5,10-Dibromonaphtho[1,2-c:5,6-c']bis(1,2,5-thiadiazole). For example, its relatively low solubility in aqueous and organic solvents poses difficulties in formulation and delivery for pharmaceutical applications. Additionally, the environmental impact of its synthesis and disposal needs to be carefully evaluated to ensure sustainability. Future research directions may include the development of greener synthetic routes and the exploration of derivatives with improved solubility and bioavailability.
In conclusion, 5,10-Dibromonaphtho[1,2-c:5,6-c']bis(1,2,5-thiadiazole) (CAS: 133546-50-6) represents a versatile compound with significant potential across multiple disciplines. Ongoing research efforts are expected to further elucidate its properties and applications, paving the way for its integration into advanced technologies and therapeutic strategies. The compound's unique structural and electronic features continue to inspire innovation, making it a focal point in contemporary chemical and biological research.
133546-50-6 (5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5thiadiazole)) Related Products
- 2450-45-5(2,1,3-Benzothiadiazole, 4-bromo-6-methyl-)
- 54558-26-8(2,1,3-Benzothiadiazole, 4,6-dibromo-)
- 26460-80-0(2,1,3-Benzothiadiazole, 4,5,6,7-tetrabromo-)
- 22034-13-5(4-Bromo-2,1,3-benzothiadiazole)
- 133546-52-8
- 15155-41-6(4,7-Dibromo-2,1,3-benzothiadiazole)
- 1753-75-9(5-Bromobenzo-2,1,3-thiadiazole)
- 89657-30-7(BENZO[1,2-C:3,4-C']BIS[1,2,5]THIADIAZOLE, 4-BROMO-)
- 141215-31-8([1,2,5]Thiadiazolo[3,4-g]quinoxaline, 4,9-dibromo-)
- 18557-22-7(4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole)